2-{(E)-[(3,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol

• IUPAC Name: 2-[(3,4-dimethylphenyl)iminomethyl]-6-ethoxyphenol
• InChI: InChI=1S/C17H19NO2/c1-4-20-16-7-5-6-14(17(16)19)11-18-15-9-8-12(2)13(3)10-15/h5-11,19H,4H2,1-3H3
• InChI Key: WURXPCMJRSNZMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC(=C(C=C2)C)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

“2-{(E)-[(3,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol” is a biochemical compound with the molecular formula C17H19NO2 and a molecular weight of 269.34 . It is intended for research use only and not for diagnostic or therapeutic use.

Molecular Structure Analysis

The molecular structure of “2-{(E)-[(3,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol” is defined by its molecular formula, C17H19NO2 . This indicates that it contains 17 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-{(E)-[(3,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol” are largely defined by its molecular structure. It has a molecular weight of 269.34 .

Scientific Research Applications

Molecular Structure and Spectroscopic Properties

• Enol-Keto Tautomerism and Spectroscopic Analysis : Demircioğlu et al. (2014) investigated the molecular structure and spectroscopic properties, including enol-keto tautomerism, of a closely related compound. They utilized X-ray diffraction, FT-IR, and UV-Vis spectroscopy, alongside density functional theory (DFT) to analyze vibrational frequencies and electronic properties. The study highlighted the molecule's nonlinear optical (NLO) activity, suggesting potential applications in materials science (Demircioğlu, Albayrak, & Büyükgüngör, 2014).

Coordination Chemistry and Material Science

• Copper(II) Complexes Synthesis : Gonul et al. (2018) synthesized novel copper(II) complexes with tridentate ONN donor ligands, demonstrating their photoluminescence properties and electrical conductivity. This research suggests potential applications in the development of new luminescent materials or in electronics (Gonul et al., 2018).

Anticancer Activity

• Cobalt(II) Complexes and Carcinoma Cell Activity : Das et al. (2014) characterized cobalt(II) complexes of an N,O donor Schiff base, assessing their inhibitory activity on various carcinoma cells. The study indicates potential therapeutic applications of such complexes in cancer treatment (Das et al., 2014).

Molecular Docking and Computational Studies

• Computational Study on Imine Derivatives : Ashfaq et al. (2022) conducted a computational study on imine derivatives to evaluate their optoelectronic properties and bioactivity. This study provides insight into the molecular structure and potential bioactivity of imine compounds, suggesting avenues for future pharmacological or materials science research (Ashfaq et al., 2022).

Safety and Hazards

As a biochemical compound, “2-{(E)-[(3,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol” should be handled with care. It is intended for research use only and not for diagnostic or therapeutic use.